N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide

• IUPAC Name: N,N-dimethyl-2-[4-[(5-methylthiophen-2-yl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C15H18N2O3S2/c1-11-4-9-15(21-11)22(19,20)16-13-7-5-12(6-8-13)10-14(18)17(2)3/h4-9,16H,10H2,1-3H3
• InChI Key: AXLUIXMQNNSOLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N(C)C
• Molecular Formula: C15H18N2O3S2
• Molecular Weight: 338.4 g/mol

Description

N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide, also known as DMTS-2, is a synthetic compound with a wide range of applications in scientific research. It is a powerful and versatile molecule that can be used to modify proteins, study enzyme kinetics, and create novel materials. DMTS-2 is a highly effective tool for investigating the biochemical and physiological effects of various compounds, as well as for studying the mechanisms of action of enzymes and other proteins.

Scientific Research Applications

N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide has a wide range of applications in scientific research. It can be used to modify proteins, study enzyme kinetics, and create novel materials. N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide is also a powerful tool for investigating the biochemical and physiological effects of various compounds, as well as for studying the mechanisms of action of enzymes and other proteins. It can be used to study the structure and function of proteins, as well as to develop new drugs and therapies.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through hydrogen bonding or hydrophobic interactions .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide. Sulfonamides, a class of compounds that includes this molecule, are known to inhibit the enzyme dihydropteroate synthase, disrupting the synthesis of folic acid in bacteria and leading to their death .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide are not well studied. As a small molecule, it is likely to be well absorbed in the gastrointestinal tract. Its distribution in the body, metabolism, and excretion would depend on its specific chemical properties .

Result of Action

Given its potential interaction with proteins or enzymes, it could influence a variety of cellular processes .

Action Environment

The action, efficacy, and stability of N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, its solubility and stability could be affected by the pH of the environment .

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide has several advantages for laboratory experiments. It is relatively easy to synthesize and is available in a variety of forms, making it suitable for a wide range of applications. Additionally, N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide is highly stable and has a low toxicity, making it safe to use in laboratory settings. However, N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide also has some limitations. It is not soluble in water, making it difficult to use in certain experiments, and its binding affinity is relatively low, making it less effective than some other compounds.

Future Directions

There are a number of potential future directions for the use of N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide. It could be used to study the structure and function of proteins, as well as to develop new drugs and therapies. Additionally, N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide could be used to study the effects of various compounds on the activity of enzymes and other proteins. It could also be used to study the biochemical and physiological effects of various compounds, as well as to develop new materials. Finally, N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide could be used to develop more efficient and effective methods for synthesizing other compounds.

Synthesis Methods

N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide can be synthesized using a variety of methods. One of the most common methods is the reaction of 5-methylthiophene-2-sulfonamide with dimethylacetamide in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction yields the desired product, N,N-dimethyl-2-[4-(5-methylthiophene-2-sulfonamido)phenyl]acetamide, in high yields. Other methods of synthesis include the reaction of 5-methylthiophene-2-sulfonamide with dimethylacetamide in the presence of a catalyst, such as palladium or platinum, or the reaction of 5-methylthiophene-2-sulfonamide with dimethylsulfoxide in the presence of a base.